2-(4-(Piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H25N3O4S2/c22-19(25)18-16-6-2-3-7-17(16)29-21(18)23-20(26)14-8-10-15(11-9-14)30(27,28)24-12-4-1-5-13-24/h8-11H,1-7,12-13H2,(H2,22,25)(H,23,26)
• InChI Key: FXEFUMPWFNVZHD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)N
• Molecular Formula: C21H25N3O4S2
• Molecular Weight: 447.6 g/mol

Description

Synthesis Analysis

Piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state, is a key component of this compound. Piperidine-containing compounds are important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered heterocyclic ring with one nitrogen atom. It also contains a thiophene ring, which is a five-membered ring with one sulfur atom.

Chemical Reactions Analysis

Piperidine derivatives have been utilized in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C17H19N3O4S2 and a molecular weight of 393.48. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved sources.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved sources, piperidine derivatives are known to be utilized in different therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Future Directions

Piperidine derivatives, including this compound, play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the future direction in this field could involve the development of new piperidine derivatives with improved therapeutic properties and the exploration of their potential applications in various therapeutic areas.